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Compound of Interest

Compound Name: Isodecyl diphenyl phosphite

Cat. No.: B1588780 Get Quote

An In-Depth Technical Guide to Isodecyl Diphenyl Phosphite: Molecular Characteristics and

Properties

Introduction
Isodecyl diphenyl phosphite (IDDP) is a prominent organophosphorus compound widely

utilized as a secondary antioxidant and processing stabilizer in a variety of polymeric systems.

[1][2][3] As a phosphite-based antioxidant, its primary function is to protect polymers from

degradation during high-temperature processing and to maintain color stability over the

product's lifespan.[2] Its applications are extensive, spanning materials such as polycarbonate,

polyurethane, ABS resins, and PVC, making it a compound of interest for materials scientists

and professionals involved in the development of stabilized polymer-based products.[1][3][4]

This guide provides a detailed examination of the fundamental molecular and chemical

properties of isodecyl diphenyl phosphite, offering a core reference for researchers and

scientists.

Chemical Identity and Nomenclature
For precise identification in research and regulatory contexts, isodecyl diphenyl phosphite is

cataloged under several identifiers:

Common Names: Isodecyl diphenyl phosphite, Diphenyl isodecyl phosphite (DPDP)[1][5]

[6]
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CAS Registry Number: 26544-23-0[1][2][3][5][6][7]

IUPAC Name: 8-methylnonyl diphenyl phosphite[5]

Synonyms: Weston DPDP, Phosphorous acid, isodecyl diphenyl ester[5][6]

The unique CAS number ensures unambiguous identification in chemical databases and

literature.

Molecular Formula and Structure
The molecular composition of isodecyl diphenyl phosphite is precisely defined by its

chemical formula.

Molecular Formula: C₂₂H₃₁O₃P[1][3][5][6][7]

This formula indicates that each molecule is composed of:

22 Carbon (C) atoms

31 Hydrogen (H) atoms

3 Oxygen (O) atoms

1 Phosphorus (P) atom

The structure consists of a central phosphorus atom bonded to three oxygen atoms, forming a

phosphite ester. Two of the oxygen atoms are connected to phenyl groups (C₆H₅), and the third

is attached to a branched, ten-carbon isodecyl group (C₁₀H₂₁). The specific isomer denoted by

the IUPAC name "8-methylnonyl diphenyl phosphite" clarifies the structure of the alkyl chain.
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Caption: Molecular structure of 8-methylnonyl diphenyl phosphite.

Molecular Weight and Physicochemical Properties
The molecular weight and physical properties of isodecyl diphenyl phosphite are crucial for

its application and handling. The calculated molecular weight is approximately 374.45 g/mol .[1]

[4][7] The US National Institutes of Health's PubChem database lists a molecular weight of

374.5 g/mol .[5] These values are foundational for stoichiometric calculations in experimental

and industrial settings.

The key physicochemical properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₂₂H₃₁O₃P [1][5][7]

Molecular Weight 374.45 g/mol [1][4][7]

CAS Number 26544-23-0 [1][5][7]

Appearance
Colorless to light yellow

transparent liquid
[1][8]

Melting Point 18 °C [1][4]

Boiling Point 170 °C [1][4]

Density 1.03 g/mL (at 25 °C) [1][4]

Solubility
Soluble in most organic

solvents; insoluble in water
[1][4]

Mechanism of Action and Applications
Isodecyl diphenyl phosphite functions as a hydroperoxide decomposer, a critical role for a

secondary antioxidant. During polymer processing or aging, exposure to heat and oxygen

generates hydroperoxides (ROOH), which are unstable precursors to radicals that accelerate

polymer degradation. IDDP intervenes by reducing these hydroperoxides to stable alcohols, in

which the phosphite ester is itself oxidized to a phosphate ester. This process prevents the

chain-reaction of auto-oxidation, thereby preserving the polymer's mechanical properties and

preventing discoloration.

This stabilizing function makes IDDP invaluable in:

Polymer Processing: It protects polymers from thermal degradation during high-temperature

extrusion, molding, and other processing steps.[2]

Color Stability: It is widely used as a color stabilizer, particularly in clear or light-colored

plastics like polycarbonate and in coatings, to prevent yellowing.[3]

PVC Stabilization: It often serves as an auxiliary or secondary stabilizer in PVC formulations

to enhance thermal stability and color consistency.[2][3]
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Conclusion
Isodecyl diphenyl phosphite is a well-characterized chemical compound with a defined

molecular formula of C₂₂H₃₁O₃P and a molecular weight of approximately 374.45 g/mol . Its

chemical structure, featuring a phosphite core with both aromatic (diphenyl) and aliphatic

(isodecyl) ester groups, dictates its efficacy as a secondary antioxidant and stabilizer. For

researchers and professionals in drug development and materials science, a thorough

understanding of these core molecular properties is essential for leveraging its stabilizing

capabilities in the formulation and manufacturing of high-performance materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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